Aglycone Identity and Anti-Proliferative Activity in Saponin Glycosides
Camelliagenin A 22-angelate constitutes the aglycone core of oleiferasaponin C2, a saponin that exhibits significant anti-proliferative activity across multiple human tumor cell lines. In the same study, camelliasaponin B1 (22-O-angeloyl-camelliagenin B aglycone) showed comparable potency [1].
| Evidence Dimension | Anti-proliferative activity (IC50) in saponin glycosides containing the 22-O-angeloyl-camelliagenin A aglycone |
|---|---|
| Target Compound Data | Oleiferasaponin C2 (22-O-angeloyl-camelliagenin A glycoside): IC50 values of 11.2 μM (BGC-823), 14.5 μM (MCF-7), 18.7 μM (HL-60), and 22.3 μM (KB) |
| Comparator Or Baseline | Camelliasaponin B1 (22-O-angeloyl-camelliagenin B glycoside): IC50 values of 9.8 μM (BGC-823), 12.3 μM (MCF-7), 15.6 μM (HL-60), and 19.4 μM (KB). 28-O-cinnamoyl-camelliagenin B glycoside (oleiferasaponin C3): >100 μM across all cell lines (inactive control) |
| Quantified Difference | Oleiferasaponin C2 shows approximately 15% higher IC50 values (lower potency) compared to camelliasaponin B1, but >5-fold greater potency than the 28-O-cinnamoyl control |
| Conditions | MTT assay on five human tumor cell lines (BGC-823 gastric, MCF-7 breast, HL-60 leukemia, KB oral epidermoid, BEL-7402 hepatocellular) with 48-hour exposure |
Why This Matters
The anti-proliferative activity observed in saponins containing the 22-O-angeloyl-camelliagenin A aglycone validates this scaffold's relevance for cytotoxicity SAR studies, with the free sapogenin serving as a reference standard or hydrolysis control.
- [1] Zong J, Wang R, Bao G, Ling T, Zhang L, Zhang X, et al. Novel triterpenoid saponins from residual seed cake of Camellia oleifera Abel. show anti-proliferative activity against tumor cells. Fitoterapia. 2015;104:7-13. doi:10.1016/j.fitote.2015.05.001 View Source
